Cas no 2171598-54-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid
• CAS No: 2171598-54-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5800102
• PubChem ID: 165566985
• Update Time: 2025-05-26

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid
• 2171598-54-0
• EN300-1524301
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]hexanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-10-19(16-26(31)32)29-27(33)25(15-18(3)5-2)30-28(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24-25H,4-5,10,15-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： TXUFXJIRKBURBB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(CC(=O)O)CCC)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid

Comprehensive Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid (CAS No. 2171598-54-0)

In the realm of peptide synthesis and pharmaceutical research, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid (CAS No. 2171598-54-0) has emerged as a critical compound. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained significant traction due to its efficiency in drug discovery and biotechnology applications. The compound's unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, ensures optimal protection of the amino group during synthesis, making it indispensable for researchers.

The growing interest in peptide-based therapeutics has propelled the demand for high-quality building blocks like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound plays a pivotal role in developing novel treatments for diseases such as cancer, diabetes, and autoimmune disorders. Its compatibility with automated peptide synthesizers further enhances its appeal, aligning with the industry's shift toward automation and high-throughput screening.

One of the most searched questions in the field is: "What are the advantages of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the compound's stability under basic conditions and its ease of deprotection using mild reagents like piperidine. This characteristic minimizes side reactions, ensuring higher purity and yield of the final peptide product. Additionally, the 4-methylhexanamidohexanoic acid backbone contributes to improved solubility and bioavailability, addressing common challenges in peptide drug formulation.

From an SEO perspective, keywords such as "Fmoc-amino acid suppliers", "CAS 2171598-54-0 applications", and "peptide synthesis building blocks" are frequently queried by researchers and procurement specialists. This reflects the compound's relevance in both academic and industrial settings. Furthermore, the integration of green chemistry principles in peptide synthesis has sparked discussions about sustainable alternatives, positioning 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid as a candidate for eco-friendly optimization due to its efficient coupling and minimal waste generation.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidohexanoic acid (CAS No. 2171598-54-0) stands at the intersection of innovation and practicality. Its role in advancing peptide therapeutics, coupled with its alignment with modern synthetic trends, underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound will undoubtedly remain a cornerstone in the development of next-generation biologics.